molecular formula C17H15BrF2O3 B8497274 Methyl 2-bromo-2',4'-difluoro-5-isopropoxybiphenyl-4-carboxylate

Methyl 2-bromo-2',4'-difluoro-5-isopropoxybiphenyl-4-carboxylate

Cat. No.: B8497274
M. Wt: 385.2 g/mol
InChI Key: WNIMRFIMPJIEMT-UHFFFAOYSA-N
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Description

Methyl 2-bromo-2',4'-difluoro-5-isopropoxybiphenyl-4-carboxylate is a useful research compound. Its molecular formula is C17H15BrF2O3 and its molecular weight is 385.2 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C17H15BrF2O3

Molecular Weight

385.2 g/mol

IUPAC Name

methyl 5-bromo-4-(2,4-difluorophenyl)-2-propan-2-yloxybenzoate

InChI

InChI=1S/C17H15BrF2O3/c1-9(2)23-16-8-12(11-5-4-10(19)6-15(11)20)14(18)7-13(16)17(21)22-3/h4-9H,1-3H3

InChI Key

WNIMRFIMPJIEMT-UHFFFAOYSA-N

Canonical SMILES

CC(C)OC1=C(C=C(C(=C1)C2=C(C=C(C=C2)F)F)Br)C(=O)OC

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Dibromoisocyanuric acid (2.19 g) was added to a mixture of methyl 2′,4′-difluoro-3-isopropoxybiphenyl-4-carboxylate (3.90 g) and DMF (40 mL), and the resultant mixture was stirred at room temperature for 3 hours. Water was added to the reaction mixture, followed by extraction with ethyl acetate. The obtained organic layer was washed with saturated saline and dried over anhydrous magnesium sulfate, and then, the solvent was distilled off under reduced pressure. The obtained residue was purified by silica gel column chromatography (hexane/ethyl acetate) to obtain the title compound (4.90 g).
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Synthesis routes and methods II

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Dibromoisocyanuric acid (2.19 g) was added to a mixture of methyl 2′,4′-difluoro-3-isopropoxybiphenyl-4-carboxylate (3.90 g) and DMF (40 mL), and the mixture was stirred at room temperature for 3 hours. Water was added to the reaction mixture, followed by extraction with ethyl acetate. The obtained organic layer was washed with water and saturated saline in this order and dried over anhydrous magnesium sulfate, and then, the solvent was distilled off under reduced pressure. The obtained residue was purified by silica gel column chromatography (hexane/ethyl acetate) to obtain the title compound (4.90 g)
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